Cas no 1045857-94-0 (4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester)

4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine-5-boronic acid pinacol ester is a versatile boronic acid derivative used in cross-coupling reactions, particularly Suzuki-Miyaura couplings, due to its stable pinacol ester protecting group. The triisopropylsilyl (TIPS) moiety enhances solubility and steric protection, improving handling and reaction selectivity. This compound is valuable in pharmaceutical and agrochemical synthesis, where functionalized pyrrolopyridine scaffolds are of interest. Its chloro substituent allows further derivatization, while the boronic ester group facilitates efficient carbon-carbon bond formation under mild conditions. The product is characterized by high purity and stability, making it suitable for demanding synthetic applications. Proper storage under inert conditions is recommended to maintain reactivity.

4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester structure

1045857-94-0 structure

Product Name:4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester

CAS No:1045857-94-0

MF:C₂₂H₃₆BClN₂O₂Si

MW:434.882946014404

MDL:MFCD09965891

CID:1027533

PubChem ID:329771989

Update Time:2025-10-16

4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine
- [4-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridin-1-yl]-tri(propan-2-yl)silane
- 4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-B]-pyridine-5-boronic acid pinacol ester
- 4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-B]pyridine-5-boronic acid pinacol ester
- AC1Q1NTH
- AK-56269
- ANW-73513
- CTK8C4920
- KB-72316
- MolPort-005-957-112
- 4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-B]-pyridine-5-boro
- 4-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[tri(propan-2-yl)silyl]-1H-pyrrolo[2,3-b]pyridine
- (4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridin-5-yl)boronic acid pinacol ester
- 4-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyri
- 4-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
- FD10118
- CS-0005216
- 4-CHLORO-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1-(TRIISOPROPYLSILYL)PYRROLO[2,3-B]PYRIDINE
- AS-48815
- MFCD09965891
- 1045857-94-0
- DTXSID50670156
- AKOS015950017
- VRB85794
- 4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester
- MDL： MFCD09965891
- Inchi： 1S/C22H36BClN2O2Si/c1-14(2)29(15(3)4,16(5)6)26-12-11-17-19(24)18(13-25-20(17)26)23-27-21(7,8)22(9,10)28-23/h11-16H,1-10H3
- InChI Key： UCGWHVSWLYCJMW-UHFFFAOYSA-N
- SMILES： ClC1C(B2OC(C)(C)C(C)(C)O2)=CN=C2C=1C=CN2[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

Exact Mass: 434.23300
Monoisotopic Mass: 434.233
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 5
Complexity: 564
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.3A^2

Experimental Properties

Color/Form: Not available
Density: Not available
Melting Point: Not available
Boiling Point: Not available
Flash Point: Not available
PSA: 36.28000
LogP: 6.01250
Vapor Pressure: Not available

4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301
Warning Statement： P301+P310
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029186238-1g	4-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine	1045857-94-0	95%	1g	$400.00	2023-09-04
TRC	C422103-25mg	4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo[2,3-b]pyridine-5-boronic acid pinacol ester	1045857-94-0		25mg	$190.00	2023-05-18
TRC	C422103-50mg	4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo[2,3-b]pyridine-5-boronic acid pinacol ester	1045857-94-0		50mg	$305.00	2023-05-18
TRC	C422103-100mg	4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo[2,3-b]pyridine-5-boronic acid pinacol ester	1045857-94-0		100mg	$471.00	2023-05-18
TRC	C422103-250mg	4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo[2,3-b]pyridine-5-boronic acid pinacol ester	1045857-94-0		250mg	$821.00	2023-05-18
abcr	AB263474-1 g	4-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine	1045857-94-0		1 g	€891.00	2023-07-20
Chemenu	CM136131-1g	4-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine	1045857-94-0	95%	1g	$***	2023-04-03
Chemenu	CM136131-5g	4-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine	1045857-94-0	95%	5g	$***	2023-04-03
Chemenu	CM136131-25g	4-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-b]pyridine	1045857-94-0	95%	25g	$***	2023-04-03
Matrix Scientific	032325-250mg	4-Chloro-1-(triisopropylsilyl)-1H-pyrrolo[2,3-B]-pyridine-5-boronic acid pinacol ester	1045857-94-0		250mg	$237.00	2023-09-10

4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester Related Literature

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Cas no 1045857-94-0 (4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester)

4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester Security Information

4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester Pricemore >>

4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester Related Literature

1045857-94-0 (4-Chloro-1-(triisopropylsilyl)-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester) Related Products